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Compound of Interest

Compound Name: 4-Cyclopentyl-1,3-thiazol-5-amine

Cat. No.: B13293770

Get Quote

Part 1: Chemical Identity & Core Properties

5-amino-4-cyclopentylthiazole (IUPAC: 4-cyclopentyl-1,3-thiazol-5-amine) is a functionalized
thiazole derivative characterized by an amine group at the 5-position and a bulky lipophilic
cyclopentyl ring at the 4-position. Unlike the more common 2-aminothiazoles, 5-aminothiazoles
are electron-rich and sensitive to oxidation, often requiring specific handling protocols or

storage as stable salts (e.g., dihydrochloride).

Physicochemical Data Table
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Specification

Common Name

5-Amino-4-cyclopentylthiazole

IUPAC Name

4-Cyclopentyl-1,3-thiazol-5-amine

CAS Number (Free Base)

1249801-80-6

CAS Number (2HCI Salt)

1461708-28-0

C
H
Molecular Formula
N
S
Molecular Weight 168.26 g/mol (Free Base)
SMILES NC1=C(C2CCCC2)N=CS1
Off-white to pale yellow solid (typically supplied
Appearance
as HCl salt)
- Soluble in DMSO, Methanol; Sparingly soluble
Solubility

in water (Free Base)

~3.5 (Thiazole N), ~5.2 (Amino group conjugate

pKa (Calculated) .
acid)

Part 2: Synthetic Methodology (Cook-Heilbron
Synthesis)|[3]

The most authoritative and chemically sound route to 5-aminothiazoles is the Cook-Heilbron
Synthesis. Unlike Hantzsch synthesis (which yields 2-aminothiazoles), this method specifically
targets the 5-amino regioisomer by cyclizing

-aminonitriles with dithio acids or carbon disulfide.

Mechanism & Protocol
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To synthesize 4-cyclopentyl-1,3-thiazol-5-amine, the reaction requires 2-amino-2-
cyclopentylacetonitrile as the core precursor.

Step 1: Precursor Formation (Strecker Synthesis)

The cyclopentyl scaffold is introduced via the Strecker reaction of cyclopentanecarbaldehyde.
e Reagents: Cyclopentanecarbaldehyde, TMSCN (or NaCN/NH

CIl), Ammonia.
o Outcome: 2-amino-2-cyclopentylacetonitrile.

Step 2: Cook-Heilbron Cyclization
The

-aminonitrile reacts with a dithioformic acid equivalent (or CS

followed by desulfurization if 2-unsubstituted is desired). For the direct synthesis of the 2-H
derivative, ethyl dithioformate or equivalent thio-reagents are used under mild basic conditions.

Reagents: 2-amino-2-cyclopentylacetonitrile + Ethyl dithioformate (or Dithioformic acid salt).

Solvent; Ethanol or DMF.

Conditions: Room temperature to mild reflux (

).

Purification: The free base is unstable; immediate conversion to the dihydrochloride salt
(using HCI/Dioxane) is critical for isolation.

Synthesis Logic Diagram

The following diagram illustrates the retrosynthetic logic and forward pathway using the Cook-
Heilbron approach.
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Caption: Figure 1. Cook-Heilbron synthetic pathway for regio-selective 5-aminothiazole
formation.

Part 3: Applications in Drug Discovery[4]

The 5-amino-4-cyclopentylthiazole moiety serves as a critical pharmacophore scaffold in the
development of kinase inhibitors. Its structural rigidity (thiazole ring) combined with the
lipophilic bulk (cyclopentyl) allows it to occupy hydrophobic pockets within enzyme active sites
(e.g., ATP-binding pockets).

Key Therapeutic Areas

e CDK Inhibitors: The 5-aminothiazole core mimics the adenine ring of ATP, making it a potent
scaffold for Cyclin-Dependent Kinase (CDK) inhibitors used in oncology.

o CSF-1R Antagonists: Derivatives of 5-aminothiazoles have been explored as inhibitors of
Colony Stimulating Factor 1 Receptor, a target for inflammatory diseases and cancer.

e 11

-HSDL1 Inhibitors: Used in metabolic syndrome research, where the thiazole ring acts as a
linker or core motif.

Structural Activity Relationship (SAR) Diagram

This diagram visualizes how the molecule interacts within a theoretical kinase binding pocket.
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Caption: Figure 2. Pharmacophore mapping of 5-amino-4-cyclopentylthiazole in kinase active
sites.

Part 4: Handling, Stability & Safety
Stability Warning

5-aminothiazoles are significantly less stable than their 2-amino counterparts. The free base is
prone to:

e Oxidation: Rapid darkening upon exposure to air.
o Dimerization: Formation of azo-linkages or polymerization.

Protocol: Always handle the free base under an inert atmosphere (Argon/Nitrogen). For long-
term storage, convert to the dihydrochloride salt (CAS 1461708-28-0), which is stable at -20°C.

Safety Data (GHS Classification)

 Signal Word: Warning

e Hazard Statements:
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o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

» PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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